Cas no 753922-57-5 (Benzoic acid, 4-fluoro-2-(phenylmethoxy)-, methyl ester)

• Product Name: Benzoic acid, 4-fluoro-2-(phenylmethoxy)-, methyl ester
• CAS No: 753922-57-5
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• CID: 1777196
• PubChem ID: 67144534
• Update Time: 2025-04-21

Benzoic acid, 4-fluoro-2-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-fluoro-2-(phenylmethoxy)-, methyl ester
• E91382
• 753922-57-5
• SCHEMBL1958139
• methyl 2-(benzyloxy)-4-fluorobenzoate
• JYDXSMQEUBLCJX-UHFFFAOYSA-N
• DB-130032

• Inchi： 1S/C15H13FO3/c1-18-15(17)13-8-7-12(16)9-14(13)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： JYDXSMQEUBLCJX-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OC)=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 260.08487243g/mol
• Monoisotopic Mass: 260.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters